Benzo[d]thiazol-6-yl(3-((3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)methanone

• IUPAC Name: 1,3-benzothiazol-6-yl-[3-[(3-pyrazin-2-yl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl]methanone
• InChI: InChI=1S/C20H18N6O2S/c27-20(14-3-4-15-17(9-14)29-12-23-15)26-7-1-2-13(11-26)8-18-24-19(25-28-18)16-10-21-5-6-22-16/h3-6,9-10,12-13H,1-2,7-8,11H2
• InChI Key: XWTHJEPNDSRVDI-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2=CC3=C(C=C2)N=CS3)CC4=NC(=NO4)C5=NC=CN=C5
• Molecular Formula: C20H18N6O2S
• Molecular Weight: 406.5 g/mol

Description

The compound “Benzo[d]thiazol-6-yl(3-((3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)methanone” is a complex organic molecule. It contains several functional groups and rings, including a benzothiazole ring, a pyrazine ring, an oxadiazole ring, and a piperidine ring.

Synthesis Analysis

The synthesis of similar benzothiazole derivatives has been achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions. In a specific example, substituted 2-amino benzothiazoles were coupled with N-phenyl anthranilic acid. The obtained intermediate compounds were then treated with 1-(2-chloro ethyl) piperidine hydrochloride to yield the final derivatives.

Molecular Structure Analysis

The molecular structure of similar benzothiazole derivatives has been analyzed based on IR, 1H, 13C NMR and mass spectral data. For instance, the 1H NMR spectrum typically shows signals for the aromatic protons and the protons in the piperidine ring.

Scientific Research Applications

Anti-Tubercular Activity

• Research Findings :
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Anti-Cancer Properties

• In Vitro Evaluation :
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Anti-Inflammatory and Analgesic Effects

• Applications :
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Organic Light-Emitting Diodes (OLEDs)

• Functional Derivatives :
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Mechanism of Action

Target of action

They have been discussed against the target DprE1 in search of a potent inhibitor with enhanced anti-tubercular activity .

Mode of action

Benzothiazole derivatives are known to interact with their targets and cause changes that result in their biological activity .

Biochemical pathways

Benzothiazole derivatives are known to affect various biochemical pathways, leading to their observed biological effects .

Result of action

tuberculosis .

Future Directions

The future directions for research on benzothiazole derivatives could involve further exploration of their anti-inflammatory and anti-tubercular activities. Additionally, the development of new methods for the synthesis of these compounds could be another area of focus.